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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

Comparative Analysis of Vapor-Liquid
Equilibrium for 2-Ethoxyethyl Acetate Mixtures
A comprehensive review of published experimental data on the vapor-liquid equilibrium (VLE)

of binary mixtures containing 2-Ethoxyethyl acetate reveals key insights into its phase

behavior with different chemical compounds. This guide provides a comparative summary of

available data, details the experimental methodologies employed for their measurement, and

presents a visual workflow for VLE data analysis, aimed at researchers, scientists, and

professionals in drug development and chemical engineering.

Vapor-Liquid Equilibrium Data
The VLE data for binary systems of 2-Ethoxyethyl acetate with 2-ethoxyethanol and toluene

have been experimentally determined and are summarized below.

System: 2-Ethoxyethyl Acetate (1) + 2-Ethoxyethanol (2)
Isobaric VLE data for this system were measured at five different pressures. The data from the

study by Rana et al. (2012) provides a detailed look at the interaction between these two

components.

Table 1: Isobaric VLE Data for 2-Ethoxyethyl Acetate (1) + 2-Ethoxyethanol (2)
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Pressure (kPa) x_1 (Mole Fraction) T (K)

53.33 0.0000 400.90

0.1445 403.50

0.2889 406.40

0.4995 410.50

0.6908 414.30

0.8993 418.90

1.0000 421.50

76.00 0.0000 412.00

0.1445 414.80

0.2889 417.80

0.4995 422.30

0.6908 426.50

0.8993 431.50

1.0000 434.30

85.33 0.0000 416.70

0.1445 419.50

0.2889 422.50

0.4995 427.10

0.6908 431.50

0.8993 436.50

1.0000 439.40

90.66 0.0000 418.90

0.1445 421.70
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0.2889 424.80

0.4995 429.50

0.6908 433.90

0.8993 439.00

1.0000 441.90

101.33 0.0000 423.80

0.1445 426.70

0.2889 429.80

0.4995 434.50

0.6908 439.10

0.8993 444.30

1.0000 447.30

Data sourced from Rana, B. K., et al. (2012).

System: 2-Ethoxyethyl Acetate (1) + Toluene (2)
Isobaric VLE data for the 2-ethoxyethyl acetate and toluene binary system were measured at

six different pressures as reported by Parsana et al. (2020).[1] This system was observed to

not form an azeotrope under the tested conditions.[1]

Table 2: Isobaric VLE Data for 2-Ethoxyethyl Acetate (1) + Toluene (2)
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Pressure (kPa) x_1 (Mole Fraction) T (K)

53.3 0.0000 365.95

0.1021 371.05

0.2456 377.95

0.4587 387.85

0.6589 397.05

0.8547 406.85

1.0000 413.65

60.0 0.0000 369.75

0.1021 374.95

0.2456 381.95

0.4587 391.95

0.6589 401.35

0.8547 411.15

1.0000 417.95

70.0 0.0000 375.25

0.1021 380.45

0.2456 387.55

0.4587 397.65

0.6589 407.15

0.8547 417.15

1.0000 424.05

80.0 0.0000 380.15

0.1021 385.35
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0.2456 392.55

0.4587 402.65

0.6589 412.35

0.8547 422.35

1.0000 429.35

90.0 0.0000 384.65

0.1021 389.85

0.2456 397.05

0.4587 407.25

0.6589 417.05

0.8547 427.15

1.0000 434.15

101.3 0.0000 389.25

0.1021 394.55

0.2456 401.85

0.4587 412.15

0.6589 422.05

0.8547 432.25

1.0000 439.35

Data sourced from Parsana, V. M., et al. (2020).[1]

Vapor-liquid equilibrium data for binary mixtures of 2-Ethoxyethyl acetate with 1,2-

dichloropropane and water are also reported in the literature, however, the complete

experimental data tables were not accessible in the publicly available resources at the time of

this review.[2]
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Experimental Protocols
The experimental VLE data presented in this guide were obtained using a modified

ebulliometer. This technique is a reliable and relatively fast method for generating isobaric VLE

data.

General Ebulliometric Method
An ebulliometer is designed to accurately measure the boiling point of liquids at a constant

pressure. The general procedure involves the following steps:

Charging the Apparatus: A liquid mixture of a known composition is introduced into the

reboiler of the ebulliometer.

Heating and Equilibrium: The mixture is heated to its boiling point. The vapor generated rises

and comes into contact with a thermometer or temperature sensor, which measures the

equilibrium temperature. The vapor is then condensed and returned to the reboiler, creating

a continuous circulation of liquid and vapor phases.

Temperature and Pressure Measurement: The boiling temperature is recorded once a steady

state is reached, indicated by a constant temperature reading. The system pressure is

precisely controlled and measured.

Composition Analysis: In some setups, samples of the liquid and condensed vapor phases

can be withdrawn for composition analysis, typically using gas chromatography or

refractometry. However, in the case of the cited studies for 2-ethoxyethyl acetate mixtures,

only the liquid phase composition (T-x data) was determined experimentally.[1]

Specific Protocols from Cited Studies
For the 2-Ethoxyethyl Acetate + 2-Ethoxyethanol System: A modified ebulliometer was

used to generate isobaric T-x data. The uncertainty in temperature measurement was

reported to be ±0.1 K, and the uncertainty in pressure measurement was ±0.07 kPa. The

composition of the liquid phase was determined by weighing, with an uncertainty of ±0.0001

in mole fraction.
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For the 2-Ethoxyethyl Acetate + Toluene System: An ebulliometer was also employed for

isobaric VLE measurements.[1] The temperature was measured with an uncertainty of ±0.1

K, and the pressure was controlled with an uncertainty of ±0.01 kPa.[1] The liquid phase

composition was analyzed using a gas chromatograph with a flame ionization detector (FID),

and the uncertainty in the mole fraction was reported to be 0.001.[1] Before measurements,

the purity of the chemicals was confirmed by comparing their measured boiling points with

literature values.[1]

VLE Data Comparison Workflow
The following diagram illustrates a typical workflow for the comparison and utilization of VLE

data for binary mixtures containing 2-Ethoxyethyl acetate.
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Data Acquisition

Data Processing and Analysis
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Thermodynamic Consistency Tests
(e.g., Redlich-Kister, Wisniak)

Phase Diagram Generation

Activity Coefficient Model Fitting
(e.g., NRTL, Wilson, UNIQUAC)

Binary Interaction Parameter Regression

Process Simulation
(e.g., Distillation Column Design)

Click to download full resolution via product page

Caption: Workflow for VLE data acquisition, analysis, and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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